N-(3-chlorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide

• IUPAC Name: N-(3-chlorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• InChI: InChI=1S/C19H19ClN4O2/c20-14-7-6-8-15(13-14)21-18(25)11-2-1-5-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-4,6-10,13H,1-2,5,11-12H2,(H,21,25)
• InChI Key: DXOYOPOGKSUFKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCCCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H19ClN4O2
• Molecular Weight: 370.8 g/mol

Description

“N-(3-chlorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide” is a chemical compound with the molecular formula C19H19ClN4O2. It has an average mass of 370.833 Da and a monoisotopic mass of 370.119659 Da. This compound is used in scientific research and has immense potential due to its unique properties, enabling its application in various fields such as pharmaceuticals, materials science, and organic synthesis.

Scientific Research Applications

Environmental Science Applications

Benzotriazoles and benzophenones are recognized for their roles as UV filters and stabilizers in numerous consumer products, including cosmetics and industrial materials. These compounds have drawn attention for their persistence and potential effects on ecosystems. For instance, studies have focused on their presence in sediments and sewage sludge, indicating environmental dissemination and the need for monitoring and removal technologies (Zhang et al., 2011). Furthermore, degradation studies have sought to understand the pathways and products of these chemicals in water treatment processes, highlighting the challenges of mitigating their environmental impact (Guo et al., 2016).

Pharmaceutical Research

In the realm of pharmaceutical sciences, benzotriazole derivatives exhibit a range of biological activities, including antiviral and antimicrobial properties. For example, certain thiadiazole sulfonamides synthesized from chlorophenyl compounds have shown promise as antiviral agents against specific viruses (Chen et al., 2010). Moreover, novel benzodithiazin derivatives have been explored for their anticancer potential, demonstrating the versatility of benzotriazole chemistry in drug development (Brzozowski et al., 2007).

Material Science

Benzotriazole derivatives are investigated for their unique magnetic properties, contributing to the development of new materials with potential applications in electronics and nanotechnology. The characterization of such radicals and their magnetic behavior opens avenues for innovative material design (Constantinides et al., 2011).